Cas no 898789-94-1 (Cyclopropyl 2-thiomethylphenyl ketone)

• Product Name: Cyclopropyl 2-thiomethylphenyl ketone
• CAS No: 898789-94-1
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• MDL: MFCD03841216
• CID: 869460
• PubChem ID: 24724093
• Update Time: 2025-06-10

Cyclopropyl 2-thiomethylphenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 2-thiomethylphenyl ketone
• Cyclopropyl[2-(methylsulfanyl)phenyl]methanone
• cyclopropyl(2-(methylthio)phenyl)methanone
• 898789-94-1
• cyclopropyl-(2-methylsulfanylphenyl)methanone
• MFCD03841216
• AKOS006277861
• DTXSID30642492

• MDL： MFCD03841216
• Inchi： 1S/C11H12OS/c1-13-10-5-3-2-4-9(10)11(12)8-6-7-8/h2-5,8H,6-7H2,1H3
• InChI Key： UKCFBWHXINMIEC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1CC1)=O

Computed Properties

• Exact Mass: 192.06088618g/mol
• Monoisotopic Mass: 192.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on Cyclopropyl 2-thiomethylphenyl ketone

Cyclopropyl 2-thiomethylphenyl ketone: A Comprehensive Overview

Cyclopropyl 2-thiomethylphenyl ketone (CAS No. 898789-94-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its cyclopropyl and thiomethylphenyl ketone moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The chemical structure of Cyclopropyl 2-thiomethylphenyl ketone is defined by its cyclopropyl ring, which imparts unique conformational constraints and electronic effects. The thiomethylphenyl ketone moiety, on the other hand, contributes to the compound's reactivity and potential biological activity. These structural features collectively influence the compound's physical and chemical properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of Cyclopropyl 2-thiomethylphenyl ketone in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits significant anti-inflammatory properties. The researchers found that Cyclopropyl 2-thiomethylphenyl ketone effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the anticancer properties of Cyclopropyl 2-thiomethylphenyl ketone. The compound was found to exhibit selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.

The synthetic accessibility of Cyclopropyl 2-thiomethylphenyl ketone is another factor that contributes to its appeal in pharmaceutical research. A recent synthetic route reported in the Tetrahedron Letters described an efficient and scalable method for synthesizing this compound using readily available starting materials. This synthetic approach not only enhances the feasibility of large-scale production but also allows for the facile introduction of functional groups to create analogs with enhanced biological activity.

In addition to its therapeutic potential, Cyclopropyl 2-thiomethylphenyl ketone has been investigated for its use as a building block in organic synthesis. Its unique combination of functional groups makes it a valuable intermediate for constructing complex molecules with diverse applications. For example, a study published in the Organic Letters demonstrated the utility of this compound in the synthesis of bioactive natural products and pharmaceuticals.

The physicochemical properties of Cyclopropyl 2-thiomethylphenyl ketone, such as its solubility, stability, and reactivity, have also been extensively studied. These properties are crucial for optimizing its use in various applications, from drug discovery to materials science. For instance, its solubility in organic solvents and stability under different conditions make it suitable for use in high-throughput screening assays and combinatorial chemistry approaches.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and ecotoxicity of Cyclopropyl 2-thiomethylphenyl ketone have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This favorable environmental profile further enhances its attractiveness as a candidate for commercial development.

In conclusion, Cyclopropyl 2-thiomethylphenyl ketone (CAS No. 898789-94-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features, combined with its promising biological activity and favorable physicochemical properties, make it an exciting subject for ongoing research and development. As new studies continue to uncover additional applications and mechanisms of action, the future prospects for this compound appear highly promising.